Cas no 2649087-59-0 (2-(1-{(1-{3-2-(7-chloroquinolin-2-yl)ethenylphenyl}-3-2-(2-hydroxypropan-2-yl)phenylpropyl)sulfanylmethyl}cyclopropyl)acetic acid, N-cyclohexylcyclohexanamine)

• Product name: 2-(1-{(1-{3-2-(7-chloroquinolin-2-yl)ethenylphenyl}-3-2-(2-hydroxypropan-2-yl)phenylpropyl)sulfanylmethyl}cyclopropyl)acetic acid, N-cyclohexylcyclohexanamine
• CAS No: 2649087-59-0
• MF: C₄₇H₅₉ClN₂O₃S
• MW: 767.500971078873
• CID: 5155612
• PubChem ID: 68778908

2-(1-{(1-{3-2-(7-chloroquinolin-2-yl)ethenylphenyl}-3-2-(2-hydroxypropan-2-yl)phenylpropyl)sulfanylmethyl}cyclopropyl)acetic acid, N-cyclohexylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• Z2009870667
• 2-(1-{[(1-{3-[2-(7-chloroquinolin-2-yl)ethenyl]phenyl}-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl)sulfanyl]methyl}cyclopropyl)acetic acid; N-cyclohexylcyclohexanamine
• 2-[1-[[1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]s
• 2-[1-[[1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid;N-cyclohexylcyclohexanamine
• 2-(1-{(1-{3-2-(7-chloroquinolin-2-yl)ethenylphenyl}-3-2-(2-hydroxypropan-2-yl)phenylpropyl)sulfanylmethyl}cyclopropyl)acetic acid, N-cyclohexylcyclohexanamine

• Inchi： 1S/C35H36ClNO3S.C12H23N/c1-34(2,40)30-9-4-3-7-25(30)13-17-32(41-23-35(18-19-35)22-33(38)39)27-8-5-6-24(20-27)10-15-29-16-12-26-11-14-28(36)21-31(26)37-29;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h3-12,14-16,20-21,32,40H,13,17-19,22-23H2,1-2H3,(H,38,39);11-13H,1-10H2/b15-10+;
• InChI Key： ZLOLVGQQYDQBMP-GYVLLFFHSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C=C2)/C=C/C1=CC=CC(=C1)C(CCC1C=CC=CC=1C(C)(C)O)SCC1(CC(=O)O)CC1.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 54
• Rotatable Bond Count: 14
• Complexity: 1010
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids